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Compound of Interest

Compound Name:
2-Chloro-6-ethoxy-3-

phenylquinoline

CAS No.: 1031928-18-3

Cat. No.: B1486429 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive technical overview of 2-Chloro-6-ethoxy-3-
phenylquinoline, a heterocyclic compound of significant interest in medicinal chemistry. We

will explore its synthesis, with a particular focus on the Vilsmeier-Haack reaction, its

physicochemical and spectroscopic properties, and its vast potential as a versatile scaffold for

the development of novel therapeutic agents. This document is intended to be a valuable

resource for researchers and professionals in the field of drug discovery and organic synthesis,

offering detailed experimental protocols and insights into the compound's reactivity and

derivatization potential.

Introduction to the Quinoline Scaffold
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core

structure of numerous natural and synthetic compounds with a broad spectrum of

pharmacological activities.[1][2] Quinoline derivatives have shown promise as anticancer, anti-

inflammatory, antibacterial, and antiviral agents.[1][3] The versatility of the quinoline nucleus

allows for functionalization at multiple positions, making it an attractive starting point for the

design and synthesis of new drugs.[2] The 2-chloro-3-substituted quinoline framework, in
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particular, serves as a key intermediate for creating diverse molecular libraries for drug

discovery programs.

2-Chloro-6-ethoxy-3-phenylquinoline: An Overview
2-Chloro-6-ethoxy-3-phenylquinoline is a synthetic compound featuring a quinoline core

substituted with a chloro group at the 2-position, an ethoxy group at the 6-position, and a

phenyl group at the 3-position. The presence of the reactive chloro group at the 2-position

makes it an excellent precursor for nucleophilic substitution reactions, allowing for the

introduction of various functional groups and the synthesis of a wide range of derivatives. The

3-phenyl and 6-ethoxy substituents also play a crucial role in modulating the compound's

physicochemical properties and biological activity.

Synthesis and Mechanistic Insights
The Vilsmeier-Haack reaction is a powerful and widely used method for the synthesis of 2-

chloro-3-formylquinolines from N-arylacetamides.[4] This reaction provides a direct and efficient

route to functionalized quinolines that can be further modified. While the direct synthesis of 2-
Chloro-6-ethoxy-3-phenylquinoline is not explicitly detailed in the provided search results, a

plausible synthetic route can be extrapolated from the general Vilsmeier-Haack synthesis of

related quinolines. The synthesis would likely proceed via the cyclization of an appropriately

substituted N-arylacetamide.

A proposed precursor for this synthesis would be N-(4-ethoxyphenyl)-2-phenylacetamide. The

reaction involves the formation of the Vilsmeier reagent, an electrophilic chloroiminium salt,

from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as

phosphorus oxychloride (POCl₃). This is followed by the electrophilic substitution and

cyclization of the N-arylacetamide.

Proposed Synthetic Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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